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Compound of Interest

Compound Name: 6-Bromo-4-chloroquinazoline

Cat. No.: B1286153 Get Quote

Technical Data Summary: 6-Bromo-4-
chloroquinazoline
This document provides essential physicochemical data for 6-Bromo-4-chloroquinazoline, a

compound relevant to researchers and professionals in the fields of chemical synthesis and

drug development.

Physicochemical Properties
The fundamental molecular properties of 6-Bromo-4-chloroquinazoline have been

determined and are summarized in the table below. This data is critical for stoichiometric

calculations, analytical characterization, and experimental design.

Property Value

Molecular Formula C8H4BrClN2[1][2][3]

Molecular Weight 243.49 g/mol [1][2][3]

CAS Number 38267-98-8[1]

Logical Relationship of Molecular Components

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1286153?utm_src=pdf-interest
https://www.benchchem.com/product/b1286153?utm_src=pdf-body
https://www.benchchem.com/product/b1286153?utm_src=pdf-body
https://www.calpaclab.com/6-bromo-4-chloroquinazoline-min-97-100-grams/ala-b176334-100g
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f4b38?context=bbe
https://www.calpaclab.com/6-bromo-4-chloroquinazoline-min-97-100-grams/ala-b176334-100g
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f4b38?context=bbe
https://www.calpaclab.com/6-bromo-4-chloroquinazoline-min-97-100-grams/ala-b176334-100g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular formula dictates the molecular weight, with each element contributing a specific

mass to the total. The relationship between the elemental composition and the final molecular

weight is illustrated below.

Molecular Formula

C8H4BrClN2

Molecular Weight

243.49 g/mol

Elemental Composition

Carbon (C)
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Nitrogen (N)

Click to download full resolution via product page

Caption: Relationship between elemental composition, molecular formula, and molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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